Cas no 2097947-13-0 (2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid)
![2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid structure](https://www.kuujia.com/scimg/cas/2097947-13-0x500.png)
2097947-13-0 structure
Product name:2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS026711729
- 2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
- 2097947-13-0
- 2-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propanoic acid
- F1907-7372
- 1,4-Benzoxazepine-4(5H)-acetic acid, 2,3-dihydro-α,7-dimethyl-
-
- Inchi: 1S/C13H17NO3/c1-9-3-4-12-11(7-9)8-14(5-6-17-12)10(2)13(15)16/h3-4,7,10H,5-6,8H2,1-2H3,(H,15,16)
- InChI Key: HCGKQIJWMUGECH-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C)=CC=2CN(C(C(=O)O)C)CC1
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
- XLogP3: -0.4
Experimental Properties
- Density: 1.181±0.06 g/cm3(Predicted)
- Boiling Point: 384.8±42.0 °C(Predicted)
- pka: 2.40±0.10(Predicted)
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M180821-100mg |
2-(7-Methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic Acid |
2097947-13-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
TRC | M180821-500mg |
2-(7-Methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic Acid |
2097947-13-0 | 500mg |
$ 365.00 | 2022-06-04 | ||
Life Chemicals | F1907-7372-2.5g |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid |
2097947-13-0 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
Life Chemicals | F1907-7372-5g |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid |
2097947-13-0 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
Life Chemicals | F1907-7372-1g |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid |
2097947-13-0 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
Life Chemicals | F1907-7372-0.25g |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid |
2097947-13-0 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
Life Chemicals | F1907-7372-0.5g |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid |
2097947-13-0 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
Life Chemicals | F1907-7372-10g |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid |
2097947-13-0 | 95%+ | 10g |
$3034.0 | 2023-09-07 | |
TRC | M180821-1g |
2-(7-Methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic Acid |
2097947-13-0 | 1g |
$ 570.00 | 2022-06-04 |
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid Related Literature
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
-
Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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